N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide

• IUPAC Name: N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-2-phenylethanesulfonamide
• InChI: InChI=1S/C19H24N2O4S/c22-19(18-8-12-25-15-18)21-10-6-17(7-11-21)14-20-26(23,24)13-9-16-4-2-1-3-5-16/h1-5,8,12,15,17,20H,6-7,9-11,13-14H2
• InChI Key: OIPKHSPOJUHVKR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)CCC2=CC=CC=C2)C(=O)C3=COC=C3
• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol

Description

N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide, also known as FPiper, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. FPiper is a sulfonamide-based compound that is synthesized using a specific chemical reaction. In

Scientific Research Applications

N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate for the treatment of various diseases. N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide has been found to exhibit potent anti-tumor activity, making it a promising candidate for the development of anti-cancer drugs.

Mechanism of Action

The mechanism of action of N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes that are involved in the growth and proliferation of cancer cells. N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression.
Biochemical and Physiological Effects:
N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide has been found to exhibit potent anti-tumor activity in various cancer cell lines. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide has also been found to inhibit the growth and proliferation of cancer cells in animal models.

Advantages and Limitations for Lab Experiments

N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide has several advantages for lab experiments, including its high potency and selectivity for cancer cells. However, it also has some limitations, including its poor solubility in aqueous solutions, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the study of N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide. One potential direction is the development of more potent and selective analogs of N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide for the treatment of cancer. Another potential direction is the study of the mechanism of action of N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide to gain a better understanding of its anti-tumor activity. Additionally, N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide could be studied for its potential applications in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide is a sulfonamide-based compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide has been extensively studied for its potential as a drug candidate for the treatment of cancer, and it has been found to exhibit potent anti-tumor activity. N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide has several advantages for lab experiments, including its high potency and selectivity for cancer cells, but it also has some limitations. There are several future directions for the study of N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide, including the development of more potent and selective analogs and the study of its mechanism of action.

Synthesis Methods

N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide is synthesized using a specific chemical reaction that involves the condensation of furan-3-carbonyl chloride and piperidine. The resulting product is then reacted with N-Boc-phenylalanine to obtain the final product, N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide. This synthesis method has been extensively studied and optimized to obtain high yields of N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylethanesulfonamide.